Cas no 1807261-21-7 (Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate
• CAS No: 1807261-21-7
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4958293
• Update Time: 2025-06-26

Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO3/c1-2-18-12(17)8-4-3-7(5-15)10(11(13)14)9(8)6-16/h3-4,11,16H,2,6H2,1H3
• InChI Key： VHBZQLYHPBCFHS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(=O)OCC)C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate

Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate: A Comprehensive Overview

Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate, with the CAS number 1807261-21-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethyl, and hydroxymethyl groups. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for various applications.

The benzoate moiety serves as the central framework of this compound, providing a rigid and aromatic structure. The cyano group attached at the 4-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Meanwhile, the difluoromethyl group at the 3-position adds a layer of fluorine-based functionality, enhancing the compound's potential for use in fluorinated materials or as a precursor in organic synthesis. The hydroxymethyl group at the 2-position introduces hydrophilic properties, which can be advantageous in applications requiring solubility or interaction with polar environments.

Recent studies have highlighted the versatility of Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate in drug discovery and development. Researchers have explored its potential as a lead compound for designing novel pharmaceutical agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity or interact with cellular receptors has been investigated in preclinical models, showing promising results in disease treatment.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The combination of electron-withdrawing and hydrophilic groups makes it an ideal candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric networks to enhance mechanical strength or thermal stability.

The synthesis of Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by esterification to yield the ethyl ester. Recent optimizations in synthetic protocols have focused on improving yield and reducing reaction times, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Studies have shown that under specific conditions, Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate undergoes biodegradation, releasing less harmful byproducts. This information is vital for assessing its environmental safety and ensuring sustainable practices in its production and use.

In conclusion, Ethyl 4-cyano-3-difluoromethyl-2-(hydroxymethyl)benzoate (CAS No: 1807261-21-7) stands out as a versatile and multifunctional compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique chemical structure and tunable properties make it a valuable asset for researchers and industry professionals alike.